Cas no 477215-96-6 (N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide)

• Product Name: N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide
• CAS No: 477215-96-6
• MF: C₁₈H₁₆FN₃OS₂
• MW: 373.467544555664
• CID: 6467156
• Update Time: 2025-05-19

N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide
• N-(5-((4-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide
• Benzenepropanamide, N-[5-[[(4-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C18H16FN3OS2/c19-15-9-6-14(7-10-15)12-24-18-22-21-17(25-18)20-16(23)11-8-13-4-2-1-3-5-13/h1-7,9-10H,8,11-12H2,(H,20,21,23)
• InChI Key： QKBJPOZZVFWPQF-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2=NN=C(SCC3=CC=C(F)C=C3)S2)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide

Comprehensive Overview of N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide (CAS No. 477215-96-6)

N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide, with the CAS number 477215-96-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,3,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-fluorophenyl group and a phenylpropanamide moiety enhances its potential applications in drug discovery and development.

The structural uniqueness of N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide lies in its sulfanyl linkage, which contributes to its stability and reactivity. Researchers have explored its role as a potential enzyme inhibitor, particularly in targeting pathways involved in inflammation and metabolic disorders. The fluorophenyl group is often associated with improved pharmacokinetic properties, making this compound a candidate for further preclinical studies.

In recent years, the demand for novel heterocyclic compounds like CAS 477215-96-6 has surged, driven by the need for innovative therapeutics. The compound's thiadiazole core is a hotspot for medicinal chemists, as it mimics natural substrates in biological systems. This property is particularly relevant in the context of drug repurposing and targeted therapy, two trending topics in modern pharmacology.

From a synthetic perspective, N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide can be synthesized via multi-step organic reactions, including condensation and sulfanylation. Its purity and yield are critical for ensuring reproducibility in research settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, addressing the growing emphasis on quality control in chemical synthesis.

The compound's potential extends beyond pharmaceuticals. For instance, its electrochemical properties have been investigated for applications in material science, particularly in the development of sensors and catalysts. This interdisciplinary appeal aligns with the increasing interest in multifunctional molecules that bridge gaps between chemistry, biology, and engineering.

As the scientific community continues to explore CAS 477215-96-6, questions about its mechanism of action, toxicity profile, and scalable synthesis remain areas of active investigation. These topics frequently appear in search engine queries, reflecting the compound's relevance in both academic and industrial research. Addressing these questions could unlock new opportunities for personalized medicine and green chemistry initiatives.

In summary, N-(5-{(4-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide represents a promising avenue for scientific exploration. Its structural complexity and functional versatility make it a valuable subject for researchers aiming to tackle challenges in drug development and materials innovation. With ongoing advancements in computational chemistry and high-throughput screening, the future applications of this compound are bound to expand.